6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide

• Molecular Formula: C9H14N4O
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 6-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxamide
• InChI: InChI=1S/C9H14N4O/c10-3-6-1-2-8-7(9(11)14)4-12-13(8)5-6/h4,6H,1-3,5,10H2,(H2,11,14)
• InChI Key: NHNWFJSIDKVRDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=NN2CC1CN)C(=O)N

Description

6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core. The molecule is substituted at position 6 with an aminomethyl group (-CH2NH2) and at position 3 with a carboxamide (-CONH2) moiety.

Preparation Methods

Reaction Conditions and Yield Data

Entry	Substrate Ratio	Solvent	Atmosphere	Catalyst	Temperature	Time	Yield (%)	Product
1	1a:2a (3 mmol each)	Ethanol	Air	None	130°C	18 h	34	4a
2	1a:2a (3 mmol each)	Ethanol	O₂	None	130°C	18 h	52	4a
3	1a:2a (3 mmol each)	Ethanol	O₂	None	130°C	18 h	74	4a (optimized)

Note: Increasing molar equivalents of acetic acid (from 2 to 6 equiv) significantly enhances yield, reaching up to 94% under optimized conditions with acetic acid in ethanol under oxygen atmosphere.

Mechanistic Pathway

The process involves initial nucleophilic attack of N-amino-2-iminopyridines on β-ketoesters, followed by oxidative dehydrogenation and dehydrative cyclization, forming the fused pyrazolo[1,5-a]pyridine core.

Cross-Dehydrogenative Coupling (CDC) of N-Amino-2-Iminopyridines with β-Ketoesters and β-Diketones

This strategy, detailed in recent research, employs CDC reactions under environmentally friendly conditions, often without catalysts, utilizing acetic acid and molecular oxygen to promote oxidative coupling.

Experimental Procedure and Data

• Reagents: N-amino-2-iminopyridines (1a–f), cyclic β-diketones (e.g., 1,3-cyclopentanedione), acetic acid (6 equivalents).
• Conditions: Ethanol solvent, oxygen atmosphere (1 atm), temperature of 130°C, reaction time of 18 hours.
• Yields: Typically high, ranging from 80% to 90%, as exemplified by compounds 6c and 6d (see Table 3 in the source).

Representative Reaction

N-amino-2-iminopyridine (3 mmol) + cyclic β-diketone (3 mmol) + acetic acid (6 equiv) in ethanol under O₂ at 130°C for 18 h → Pyrazolo[1,5-a]pyridine derivatives.

This method demonstrates versatility across different substrates, providing a robust route for diverse derivatives.

Intramolecular Cyclization of 2-Aminopyridines with α-Haloketones

An alternative approach involves the cyclization of 2-aminopyridines with α-haloketones or related precursors, often under mild conditions, to generate the core heterocyclic framework.

Key Features

• Reagents: 2-Aminopyridines, α-haloketones.
• Conditions: Mild heating in polar solvents such as ethanol or dimethylformamide (DMF).
• Yields: Moderate to high, depending on substituents.

Multicomponent and One-Pot Strategies

Recent advances include multicomponent reactions (MCRs) where N-amino-2-iminopyridines, β-dicarbonyl compounds, and aldehydes or ketones are combined in a single vessel, often under oxidative conditions, to synthesize the target compounds efficiently.

Representative Protocol

• Reagents: N-amino-2-iminopyridines, β-dicarbonyl compounds, aldehydes.
• Conditions: Ethanol, acetic acid, oxygen atmosphere, elevated temperature (~130°C).
• Advantages: High atom economy, broad substrate scope, environmentally benign.

Summary of Key Parameters and Optimization

Parameter	Effect on Yield	Observations
Acetic acid molar equivalents	Increased yield	Up to 94% with 6 equivalents
Atmosphere	Oxygen > Air > Inert	Oxygen atmosphere enhances oxidation and cyclization
Solvent	Ethanol preferred	Other solvents like acetonitrile, methanol less effective
Temperature	~130°C optimal	Higher temperatures favor cyclization

Mechanistic Insights and Theoretical Considerations

The predominant mechanism involves:

• Nucleophilic attack of the amino group on β-ketoesters or diketones.
• Formation of an intermediate adduct.
• Oxidative dehydrogenation facilitated by molecular oxygen.
• Dehydration and cyclization to form the fused heterocycle.

This pathway aligns with the oxidative CDC mechanism, emphasizing atom economy and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions: 6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products:

Oxidation: Formation of corresponding oxo derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazolo[1,5-a]pyridine derivatives.

Scientific Research Applications

6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and antiviral properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases, including tuberculosis.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes or receptors, leading to its biological effects. For example, it may inhibit bacterial enzymes, thereby exhibiting antimicrobial activity .

Comparison with Similar Compounds

Structural Comparison

The pyrazolo[1,5-a]pyridine core differentiates this compound from pyrazolo[1,5-a]pyrimidine derivatives, which feature an additional nitrogen atom in the fused ring. Substituent positioning and functional group modifications significantly influence physicochemical and biological properties. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Features	Reference
6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide	Pyrazolo[1,5-a]pyridine	6: -CH2NH2; 3: -CONH2	Not provided	-	Dual H-bond donors, high polarity	Target compound
7-Cyclopropyl-pyrazolo[1,5-a]pyrimidin-3-amine	Pyrazolo[1,5-a]pyrimidine	7: Cyclopropyl; 3: -NH2	C9H14N4	178.23	Reduced steric bulk, basic amine
Ethyl 5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-3-carboxylate	Pyrazolo[1,5-a]pyrimidine	5: Cyclopropyl; 7: -CF3; 3: -COOEt	C13H16F3N3O2	307.29	Lipophilic (CF3, ester), metabolic stability
2-[(2,2,2-Trifluoroacetamido)methyl]-pyrazolo[1,5-a]pyridine-3-carboxylic acid	Pyrazolo[1,5-a]pyridine	2: -CH2NHTFA; 3: -COOH	C11H12F3N3O3	291.23	Acidic (COOH), modified bioavailability

Key Observations:

• Substituent Effects: The aminomethyl group in the target compound may enhance solubility relative to lipophilic substituents like trifluoromethyl (-CF3) or cyclopropyl groups .
• Functional Groups: Carboxamide (-CONH2) in the target compound offers hydrogen-bonding capacity, similar to pyrimidine-based carboxamides with reported biological activity .

Pharmacological Potential (Inferred from Analogs)

While direct data for the target compound are unavailable, pyrazolo[1,5-a]pyrimidine-3-carboxamides exhibit non-benzodiazepine anxiolytic activity due to GABA receptor modulation . The pyridine core in the target compound may alter receptor binding compared to pyrimidines, warranting further exploration.

Biological Activity

6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide is a heterocyclic compound that has garnered significant attention in medicinal chemistry due to its promising biological activities. This compound features a pyrazolo[1,5-a]pyridine core structure with an aminomethyl group at the 6-position and a carboxamide functional group at the 3-position. Its molecular formula is C₉H₁₃N₃O₂, and it is primarily studied for its antimicrobial and antiviral properties.

The biological activity of 6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide is attributed to its ability to interact with specific molecular targets within cells. Research indicates that this compound inhibits various enzymes or receptors, which contributes to its efficacy against pathogens. Notably, it has shown effectiveness against drug-resistant strains of Mycobacterium tuberculosis and exhibits potential as an antimicrobial agent.

Biological Activity Overview

The compound has been evaluated for various biological activities including:

• Antimicrobial Activity : Demonstrates effectiveness against a range of bacteria and fungi.
• Antiviral Properties : Shows potential in inhibiting viral replication.
• Cytotoxic Effects : Exhibits cytotoxicity against cancer cell lines.

Antimicrobial Efficacy

Studies have reported that 6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide effectively inhibits bacterial enzymes. For example, it has been shown to disrupt the function of essential bacterial proteins involved in cell wall synthesis.

Antiviral Activity

In vitro studies suggest that the compound can inhibit viral entry into host cells. It targets specific viral proteins that facilitate this process.

Cytotoxicity Against Cancer Cell Lines

The compound's cytotoxic potential has been assessed against several cancer cell lines:

Cell Line	IC₅₀ (µM)	Mechanism of Action
MCF-7	3.79	Induction of apoptosis
NCI-H460	12.50	Inhibition of cell proliferation
Hep-2	17.82	Disruption of microtubule dynamics

These findings suggest that 6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide could serve as a lead compound in the development of new anticancer therapies.

Structural Comparisons

This compound shares structural similarities with other bioactive molecules. The following table summarizes some related compounds and their biological activities:

Compound Name	Structural Features	Biological Activity
Imidazo[1,2-a]pyridine	Contains imidazole ring	Antimicrobial and antiviral activities
Pyridine-3-carboxamide	Similar carboxamide functionality	Used in medicinal chemistry
2-Methyl-5-methoxy-pyrazolo[1,5-a]pyridine	Substituted pyrazolo structure	Antimicrobial properties

Q & A

Basic Research Questions

Q. How can researchers optimize the synthetic yield of 6-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide?

• Methodology : The compound is synthesized via cyclocondensation of precursors such as 3-amino-4,5-dimethylpyrazole and ethyl acetoacetate. Yield optimization involves:

• Solvent selection : Ethanol or methanol under reflux conditions improves cyclization efficiency .
• Catalyst use : Bases like sodium hydroxide enhance substitution reactions at the aminomethyl group .
• Temperature control : Maintaining 80–100°C during cyclization minimizes side products .
  • Data Table :

Solvent	Catalyst	Temperature (°C)	Yield (%)
Ethanol	NaOH	80	65
Methanol	None	100	58

Q. What analytical techniques are critical for characterizing this compound?

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm the pyrazolo[1,5-a]pyridine core and aminomethyl/carboxamide substituents .
• Mass Spectrometry (MS) : High-resolution MS validates molecular weight (194.23 g/mol) and fragmentation patterns .
• Infrared (IR) Spectroscopy : Peaks at ~1650 cm⁻¹ (amide C=O) and ~3350 cm⁻¹ (N-H stretch) confirm functional groups .

Q. How is preliminary biological activity screening conducted for this compound?

• Antimicrobial assays : Disk diffusion or microdilution methods against Staphylococcus aureus and Escherichia coli assess minimum inhibitory concentrations (MICs) .
• Enzyme inhibition : Kinetic assays (e.g., spectrophotometric monitoring) evaluate inhibition of bacterial dihydrofolate reductase (DHFR), a target for tuberculosis therapy .